molecular formula C9H10BrClO2 B8494847 5-Bromo-2-methoxymethoxybenzyl chloride

5-Bromo-2-methoxymethoxybenzyl chloride

Cat. No.: B8494847
M. Wt: 265.53 g/mol
InChI Key: VOSIHRZNOWTFHE-UHFFFAOYSA-N
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Description

5-Bromo-2-methoxymethoxybenzyl chloride is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10BrClO2

Molecular Weight

265.53 g/mol

IUPAC Name

4-bromo-2-(chloromethyl)-1-(methoxymethoxy)benzene

InChI

InChI=1S/C9H10BrClO2/c1-12-6-13-9-3-2-8(10)4-7(9)5-11/h2-4H,5-6H2,1H3

InChI Key

VOSIHRZNOWTFHE-UHFFFAOYSA-N

Canonical SMILES

COCOC1=C(C=C(C=C1)Br)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-methoxymethoxybenzyl alcohol (27.2 g) and triethylamine (23 ml) in dichloromethane (550 ml) was added, at 0° C., methanesulfonyl chloride (13.9 g). The mixture was stirred for 15 hours, while warming up to room temperature. The reaction mixture was poured into water, which was subjected to extraction with ethyl acetate. The extract solution was washed with an aqueous saline solution, which was then dried (anhydrous magnesium sulfate), followed by concentration to give an oily product. The oily product was purified by means of a silica gel column chromatography (eluted with ethyl acetate/hexane) to give 5-bromo-2-methoxymethoxybenzyl chloride (21.6 g) as an oily product.
Quantity
27.2 g
Type
reactant
Reaction Step One
Quantity
23 mL
Type
reactant
Reaction Step One
Quantity
550 mL
Type
solvent
Reaction Step One
Quantity
13.9 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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